Cas no 2227907-15-3 ((2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine)

• Product Name: (2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine
• CAS No: 2227907-15-3
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 6324573
• PubChem ID: 165678897
• Update Time: 2025-08-04

(2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine
• 2227907-15-3
• EN300-1980091

• Inchi： 1S/C10H15ClN2/c1-7(12)3-5-9-6-4-8(2)13-10(9)11/h4,6-7H,3,5,12H2,1-2H3/t7-/m1/s1
• InChI Key： KVCRCRRVYJFJFP-SSDOTTSWSA-N
• SMILES： ClC1C(=CC=C(C)N=1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine

Comprehensive Overview of (2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine (CAS No. 2227907-15-3)

(2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine (CAS No. 2227907-15-3) is a chiral amine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a pyridine ring substituted with a chloro and methyl group, along with a butan-2-amine side chain. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and pesticide formulations.

The growing interest in chiral amines like (2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine stems from their ability to influence the stereochemistry of drug molecules, thereby enhancing efficacy and reducing side effects. Researchers are increasingly focusing on such compounds to address challenges in drug delivery systems and sustainable agriculture. With the rise of precision medicine and green chemistry, this compound is gaining traction in both academic and industrial settings.

One of the key applications of (2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine is in the synthesis of neuroactive compounds. Its structural motif is often found in molecules targeting dopamine receptors and serotonin transporters, which are critical in treating neurological disorders such as depression and Parkinson's disease. Additionally, its pyridine core makes it a candidate for developing novel agrochemicals with improved pest resistance profiles.

From a synthetic chemistry perspective, (2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine offers versatility. It can undergo various transformations, including N-alkylation, reductive amination, and cross-coupling reactions, enabling the creation of diverse derivative libraries. This adaptability is particularly valuable in high-throughput screening and medicinal chemistry optimization programs.

The market for chiral building blocks like (2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine is expanding, driven by the demand for enantiomerically pure pharmaceuticals. According to recent industry reports, the global chiral chemicals market is projected to grow at a CAGR of 6.5% from 2023 to 2030. This compound, with its well-defined stereochemistry and functional handles, is poised to play a pivotal role in this growth.

Environmental and regulatory considerations are also shaping the use of (2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine. The compound's biodegradability profile and low ecotoxicity make it attractive for sustainable applications. Researchers are exploring its potential in green synthesis routes and catalytic asymmetric transformations, aligning with the principles of circular economy.

In conclusion, (2R)-4-(2-chloro-6-methylpyridin-3-yl)butan-2-amine (CAS No. 2227907-15-3) represents a promising scaffold in modern chemistry. Its applications span from CNS drug discovery to eco-friendly agrochemicals, reflecting the compound's versatility and relevance in addressing contemporary scientific and industrial challenges. As research progresses, this molecule is expected to unlock new possibilities in targeted therapeutics and sustainable chemical solutions.